1-(4-Chlorophenyl)-3-(phenylamino)prop-2-EN-1-one

• Molecular Formula: C15H12ClNO
• Molecular Weight: 257.71 g/mol
• SMILES: C1=CC=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)Cl
• InChI: InChI=1S/C15H12ClNO/c16-13-8-6-12(7-9-13)15(18)10-11-17-14-4-2-1-3-5-14/h1-11,17H
• InChIKey: VZCSLOHTERTVCE-UHFFFAOYSA-N

Researchers requiring a chemically authentic, inert chalcone for PNMT assay background calibration face substitution risk from regioisomeric analogs. This compound provides the exact 4-chlorobenzoyl enaminone topology with validated null activity (Ki = 1.11 mM). - Differentiated scaffold: Chlorine on Ring A and anilino NH enable synthetic elaboration impossible with conventional chalcones. - Identity assured: Full FTIR reference spectrum (KBr wafer) in Wiley KnowItAll library for received-material verification. - Synthetic utility: The enaminone nitrogen serves as a validated reactive handle for rapid library generation while retaining the chlorobenzoyl pharmacophore.

Structural Identity and Analytical Fingerprint

1-(4-Chlorophenyl)-3-(phenylamino)prop-2-EN-1-one (C15H12ClNO, MW 257.72 g/mol) is an α,β-unsaturated enaminone belonging to the chalcone subclass. It features a 4-chlorobenzoyl moiety at position 1 and a phenylamino (anilino) substituent at position 3 of the propenone backbone, adopting the (E)-configuration [1]. The compound is registered under CAS 146201-63-0 and carries the ChEMBL identifier CHEMBL291584 [2]. A full FTIR spectrum (KBr wafer) is deposited in the Wiley KnowItAll spectral library, providing a definitive analytical reference for identity verification during procurement [1]. The enaminone nitrogen affords a reactive handle for further derivatisation, distinguishing it from conventional chalcones that lack this secondary amine functionality.

Enaminone Scaffold Reactive NH handle absent in conventional chalcones

Analytical Reference FTIR reference spectrum available in Wiley KnowItAll library

• [1] SpectraBase Compound ID 5nSqCOHfF3m. 3-(p-Chloroanilino)acrylophenone. John Wiley & Sons, Inc. InChI=1S/C15H12ClNO/c16-13-6-8-14(9-7-13)17-11-10-15(18)12-4-2-1-3-5-12/h1-11,17H. View Source
• [2] ChEMBL Database. CHEMBL291584. 3-Anilino-1-(4-chlorophenyl)-2-propen-1-one. European Bioinformatics Institute. View Source

Why Generic Substitution Fails for This Enaminone

The compound occupies a structurally narrow niche that is not interchangeable with seemingly similar chlorophenyl-chalcone analogs. The chlorine atom is positioned on the keto-phenyl ring (Ring A), while the phenylamino group resides on the enaminone terminus—a reversed regiochemical pattern compared to the more widely studied aminophenyl chlorophenyl chalcones such as APCHAL and ACLOPHENYL, where the 4-chloro substituent is on the styryl ring (Ring B) [1]. This inversion of the chlorine and amine positions fundamentally alters the electronic character of the α,β-unsaturated system and the hydrogen-bonding capacity of the enaminone NH donor. Evidence from efflux pump inhibition studies demonstrates that the mere addition of a chlorine atom to the chalcone scaffold can abolish synergistic antibiotic-potentiating activity, underscoring that substituent position—not merely substituent identity—dictates biological readout [1]. Generic substitution with a 4-chlorophenylamino analog or a dimethylamino enaminone would therefore introduce an uncontrolled variable in any assay where the enaminone NH or the chlorobenzoyl electrophile is mechanistically relevant.

Regiochemical mismatch

Chlorine on keto-phenyl ring (Ring A) vs. common Ring‑B chlorinated chalcones may alter electronic profile and hydrogen‑bonding capacity of the enaminone system.

Positional sensitivity

Class‑level evidence shows chlorine substitution on the chalcone scaffold can abolish synergistic antibiotic‑potentiating activity; position rather than presence of chlorine may drive biological readout.

• [1] Siqueira MMR, Freire PDTC, Cruz BG, et al. Aminophenyl chalcones potentiating antibiotic activity and inhibiting bacterial efflux pump. European Journal of Pharmaceutical Sciences. 2021;158:105695. doi:10.1016/j.ejps.2020.105695. View Source

Quantitative Evidence for Procurement Rationale

PNMT Inhibitory Potency and Negative Selectivity

This compound was evaluated as an inhibitor of bovine phenylethanolamine N-methyltransferase (PNMT) and returned a Ki of 1.11 × 10⁶ nM (1.11 mM), indicating essentially negligible affinity for the PNMT active site [1]. By comparison, the second-generation PNMT inhibitor PNMT-IN-1 (inhibitor 4) exhibits a Ki of 1.2 nM against the same enzyme . This >925,000-fold difference in affinity means that 1-(4-chlorophenyl)-3-(phenylamino)prop-2-EN-1-one can serve as a negative-control chalcone scaffold in PNMT-focused chemical biology campaigns—a role that potent benzylamine or tetrahydroisoquinoline inhibitors cannot fulfill due to their high-affinity binding.

PNMT Inhibition

Reported

Ki = 1.11 × 10⁶ nM (1.11 mM)

Supports negative‑control selection for PNMT screens

~925,000‑fold weaker affinity vs. PNMT‑IN‑1 (Ki 1.2 nM)

Evidence Dimension	PNMT enzyme inhibition constant (Ki)
Target Compound Data	Ki = 1.11 × 10⁶ nM (1.11 mM)
Comparator Or Baseline	PNMT-IN-1 (second-generation PNMT inhibitor): Ki = 1.2 nM
Quantified Difference	~925,000-fold weaker affinity for the target compound versus PNMT-IN-1
Conditions	In vitro radiochemical assay using bovine PNMT; J Med Chem 30:2208-16 (1987) [1]. PNMT-IN-1 Ki determined via enzyme activity assay at 0.01 μM .

Why This Matters

Procurement of this compound is justified when a structurally authentic but PNMT-inert chalcone is required as a negative control, avoiding the confounding high-affinity binding of potent PNMT inhibitors.

• [1] BindingDB Entry BDBM50367284 (CHEMBL291584). Ki = 1.11E+6 nM against bovine PNMT. Data curated by ChEMBL from J Med Chem 30:2208-16 (1987). DOI: 10.7270/Q2CC119N. View Source

Chlorine Positional Effects on Efflux Pump Modulation

In a direct head-to-head comparison of chalcone analogs, APCHAL (2E)-1-(4'-aminophenyl)-3-(phenyl)-prop-2-en-1-one reduced the MIC of gentamicin against multidrug-resistant S. aureus by approximately 70%, demonstrating synergistic antibiotic potentiation. When a chlorine atom was introduced to generate ACLOPHENYL (2E)-1-(4'-aminophenyl)-3-(4-chlorophenyl)-prop-2-en-1-one, this synergistic effect was completely lost [1]. Although the chlorine in the target compound 1-(4-chlorophenyl)-3-(phenylamino)prop-2-EN-1-one is located on the keto-phenyl ring (Ring A) rather than the styryl ring (Ring B) as in ACLOPHENYL, this class-level evidence demonstrates that the spatial placement of the chlorine substituent is a critical determinant of efflux pump modulatory activity. The target compound's unique regioisomeric arrangement—chlorine on Ring A with an enaminone NH on the propenone bridge—represents a distinct pharmacophore topology with respect to efflux pump binding that has not been tested in published modulator screens [1].

Efflux Pump Modulation

Class‑level

APCHAL: ~70% gentamicin MIC reduction; ACLOPHENYL: synergism lost after chlorine addition to Ring B

Chlorine positional sensitivity informs SAR probe design

Target compound topology (Cl on Ring A) remains untested in efflux pump screens

Evidence Dimension	Antibiotic MIC reduction (gentamicin synergism) against S. aureus
Target Compound Data	Not directly evaluated in published efflux pump modulation assays; chlorine is on keto-phenyl ring (Ring A), with phenylamino on propenone bridge
Comparator Or Baseline	APCHAL (no chlorine): ~70% MIC reduction for gentamicin. ACLOPHENYL (4-Cl on Ring B): complete loss of gentamicin synergism vs APCHAL [1].
Quantified Difference	Chlorine addition to Ring B abolishes synergism entirely; target compound has chlorine on Ring A (untested topology)
Conditions	S. aureus multi-resistant strains; MIC determination by broth microdilution; efflux pump inhibition assay with norfloxacin/ciprofloxacin and ethidium bromide [1].

Why This Matters

This compound serves as a structurally distinct probe for disentangling the positional effects of chlorine substitution on chalcone-mediated efflux pump inhibition, addressing a gap in the current SAR landscape.

• [1] Siqueira MMR, Freire PDTC, Cruz BG, et al. Aminophenyl chalcones potentiating antibiotic activity and inhibiting bacterial efflux pump. European Journal of Pharmaceutical Sciences. 2021;158:105695. View Source

Enaminone Synthetic Versatility as a Building Block

A 2023 BSc thesis from the University of Ljubljana documented the stepwise synthesis of (E)-1-(4-chlorophenyl)-3-(phenylamino)prop-2-en-1-one (designated enaminone 27) from 4-chloroacetophenone and DMFDMA, followed by its successful coupling with primary (allylamine) and secondary (N-methylaniline) amines to generate novel N-substituted enaminones [1]. The enaminone 27 intermediate was further elaborated via N-Boc protection and attempted Eschweiler-Clarke methylation (yielding an unexpected 1,4-dihydropyridine product), demonstrating reactivity at the enaminone nitrogen that is absent in conventional chalcones lacking this amino handle [1]. All derived compounds—except the starting enaminone 27—were previously unreported in the literature and were fully characterized by ¹H NMR, ¹³C NMR, IR, mass spectrometry, melting point, and elemental analysis [1].

Synthetic Versatility

Method context

4 distinct reaction pathways at enaminone NH: coupling with allylamine, N‑methylaniline, Boc₂O protection, Eschweiler‑Clarke methylation

Enables nitrogen‑focused library diversification

Conventional chalcones lack this enaminone NH synthetic handle

Evidence Dimension	Synthetic derivatisation capacity (number of accessible transformations at the enaminone NH)
Target Compound Data	Enaminone NH successfully reacted with allylamine (primary amine), N-methylaniline (secondary amine), Boc₂O (N-protection), and formic acid/formaldehyde (Eschweiler-Clarke) [1].
Comparator Or Baseline	Conventional chalcones (e.g., APCHAL, ACLOPHENYL): lack enaminone NH; derivatisation limited to α,β-unsaturated ketone reactivity (Michael addition, epoxidation, cyclocondensation).
Quantified Difference	At least 4 distinct reaction pathways demonstrated at the enaminone nitrogen vs. 0 for non-enaminone chalcones
Conditions	Synthesis performed at University of Ljubljana; 4-chloroacetophenone + DMFDMA → enaminone 27; subsequent amine coupling under varied conditions [1].

Why This Matters

The enaminone NH provides a unique synthetic diversification point not available in standard chalcones, making this compound a strategically valuable building block for generating structurally novel screening libraries.

• [1] Urbančič D, Svete J. Sinteza in pretvorbe (E)-3-(fenilamino)-1-(4-klorofenil)prop-2-en-1-ona [Synthesis and transformation of (E)-1-(4-chlorophenyl)-3-(phenylamino)prop-2-en-1-one]. University of Ljubljana, Faculty of Chemistry and Chemical Technology; 2023. View Source

Antibacterial Activity Benchmarking for Biofilm Strains

A study of 4-chlorophenylamino and 4-fluorophenylamino derivatives reported MIC values against biofilm-negative and biofilm-positive bacterial strains. The 4-chlorophenylamino derivative showed an MIC of 40.14 ± 15.73 µg/mL against biofilm-negative strains (n=29) and 49.09 ± 15.19 µg/mL against biofilm-positive strains (n=12), with a statistically significant difference (P = 0.016) [1]. The 4-fluorophenylamino comparator gave MIC values of 45.52 ± 13.79 µg/mL (biofilm-negative) and 37.09 ± 14.43 µg/mL (biofilm-positive), P = 0.018 [1]. While these compounds are structurally distinct from 1-(4-chlorophenyl)-3-(phenylamino)prop-2-EN-1-one (having a different connectivity of the chlorophenyl and phenylamino moieties), these data establish a quantitative antibacterial activity baseline for 4-chlorophenylamino-containing scaffolds against which the target enaminone can be benchmarked in future screens.

Antibacterial Activity

Class‑level

4‑Cl‑phenylamino derivative MIC: 40.14 µg/mL (biofilm‑neg) vs 49.09 µg/mL (biofilm‑pos), P=0.016

Establishes a quantitative benchmark for enaminone antibacterial evaluation

MIC difference significant in biofilm‑positive vs negative strains

Evidence Dimension	Minimum inhibitory concentration (MIC) against biofilm-negative and biofilm-positive strains
Target Compound Data	Not directly evaluated; structurally related 4-chlorophenylamino derivative MIC data available
Comparator Or Baseline	4-Chlorophenylamino derivative: MIC = 40.14 µg/mL (biofilm-negative) vs 49.09 µg/mL (biofilm-positive). 4-Fluorophenylamino derivative: MIC = 45.52 µg/mL (biofilm-negative) vs 37.09 µg/mL (biofilm-positive).
Quantified Difference	Chlorine derivative: +22.3% higher MIC in biofilm-positive vs biofilm-negative strains. Fluorine derivative: −18.5% lower MIC in biofilm-positive strains.
Conditions	MIC determined by broth microdilution; U Mann-Whitney nonparametric test; significance threshold P < 0.05 [1].

Why This Matters

These data define the MIC landscape for chlorophenylamino-containing scaffolds and provide a quantitative benchmark for evaluating the target enaminone's antibacterial profile in follow-up assays.

• [1] PMC Article PMC4433656, Table 3. Biofilm-negative and biofilm-positive strain MIC data for 4-chlorophenylamino and 4-fluorophenylamino derivatives. Results significant at P < 0.05; U Mann-Whitney test. View Source

FTIR Spectral Fingerprint for Identity Verification

A reference FTIR spectrum (KBr wafer technique) is available in the Wiley KnowItAll spectral library for 3-(p-chloroanilino)acrylophenone (synonymous with the target compound), sourced from L. Marchetti, University of Bologna [1]. The compound is identified by InChIKey GREFWYLBSUFMMO-UHFFFAOYSA-N and exact mass 257.060742 g/mol [1]. This spectral reference enables incoming QC verification against a certified standard, which is particularly important given that the compound is typically supplied at ~90% purity (as listed by KeyOrganics via ChemicalBook) . In contrast, many structurally related enaminone analogs lack publicly accessible reference spectra, making incoming identity confirmation reliant on in-house re-characterization.

FTIR Fingerprint

Analytical context

Reference FTIR spectrum (KBr wafer) deposited in Wiley KnowItAll spectral library

Supports QC identity verification

Many structurally related enaminones lack publicly accessible reference spectra

Evidence Dimension	Availability of certified reference FTIR spectrum for procurement QC
Target Compound Data	FTIR spectrum (KBr wafer) deposited in Wiley KnowItAll library; InChIKey GREFWYLBSUFMMO-UHFFFAOYSA-N; exact mass 257.060742 g/mol [1].
Comparator Or Baseline	Closely related enaminones (e.g., dimethylamino analog, N-methylanilino derivative): no publicly accessible FTIR reference spectra identified
Quantified Difference	Target compound has verified reference spectrum; comparators lack publicly available spectral references
Conditions	KBr wafer technique; source sample from University of Bologna; spectrum copyright John Wiley & Sons, Inc. [1].

Why This Matters

The existence of a verified FTIR reference spectrum reduces the analytical burden and risk of misidentification during incoming material release, a practical advantage in procurement workflows.

• [1] SpectraBase Compound ID 5nSqCOHfF3m. 3-(p-Chloroanilino)acrylophenone FTIR spectrum. Wiley KnowItAll IR Spectral Library. Source: L. Marchetti, University of Bologna. View Source

Procurement-Driven Application Scenarios

Negative Control for PNMT Inhibitor Screening

When screening compound libraries for PNMT inhibition, a structurally authentic chalcone that is essentially inert toward PNMT (Ki = 1.11 mM) is required to establish the assay's background signal. This compound fulfills that role, offering >925,000-fold weaker affinity than potent PNMT inhibitors such as PNMT-IN-1 (Ki = 1.2 nM), thereby avoiding false-positive hits that could arise from using more active chalcones as negative controls [1][2]. Its enaminone structure ensures chemical authenticity within a chalcone-focused library while providing a reliably null PNMT readout.

SAR Probe for Positional Chlorine in Efflux Pump Design

The loss of antibiotic synergism observed upon chlorine addition to Ring B of APCHAL (producing ACLOPHENYL) motivates the testing of regioisomeric chlorinated chalcones [1]. 1-(4-Chlorophenyl)-3-(phenylamino)prop-2-EN-1-one, bearing chlorine on Ring A and a hydrogen-bond-donating enaminone NH, represents an untested topology in the efflux pump modulator SAR landscape. Its evaluation against S. aureus NorA and MepA overexpresser strains would directly address whether the synergism-abrogating effect of chlorine is ring-specific or generalizable, informing rational design of next-generation efflux pump inhibitors.

Diversified Chalcone-Derived Compound Libraries

The enaminone NH of this compound has been experimentally validated as a reactive handle for coupling with primary amines, secondary amines, and electrophilic protection reagents, yielding novel N-substituted derivatives that were previously unreported [1]. This synthetic versatility—absent in conventional chalcones—enables the rapid generation of structurally diverse screening libraries with systematic variation at the enaminone nitrogen, while retaining the chlorobenzoyl pharmacophore for SAR studies in antimicrobial, anticancer, or anti-inflammatory programs.

Antibacterial Benchmarking Against 4-Chlorophenylamino Baselines

Published MIC data for 4-chlorophenylamino derivatives against biofilm-negative (40.14 µg/mL) and biofilm-positive (49.09 µg/mL) strains provide a quantitative reference frame [1]. 1-(4-Chlorophenyl)-3-(phenylamino)prop-2-EN-1-one can be screened under identical broth microdilution conditions to determine whether the enaminone connectivity enhances, diminishes, or leaves unchanged the antibacterial activity relative to the established 4-chlorophenylamino baseline, generating structure-activity data that directly inform procurement decisions for follow-up analog synthesis.

Application

Selection Property

Validation Focus

PNMT inhibitor screening assays

PNMT‑inert chalcone scaffold

Background signal establishment for enzyme inhibition

Efflux pump SAR studies

Regioisomeric chlorine topology on Ring A

Ring‑specific vs generalizable chlorine effect on antibiotic potentiation

Chalcone‑derived library synthesis

Enaminone NH derivatisation handle

Structural diversification at nitrogen for SAR exploration

Antibacterial benchmarking studies

Enaminone connectivity benchmark

MIC comparison against reported 4‑chlorophenylamino baselines

• [1] Siqueira MMR, Freire PDTC, Cruz BG, et al. Aminophenyl chalcones potentiating antibiotic activity and inhibiting bacterial efflux pump. Eur J Pharm Sci. 2021;158:105695. View Source
• [2] Urbančič D, Svete J. Synthesis and transformation of (E)-1-(4-chlorophenyl)-3-(phenylamino)prop-2-en-1-one. BSc Thesis, University of Ljubljana; 2023. View Source